Cas no 748165-40-4 ((2S,4S)-4-Fluoropyrrolidine-2-carboxamide)

• Product Name: (2S,4S)-4-Fluoropyrrolidine-2-carboxamide
• CAS No: 748165-40-4
• MF: C₅H₉FN₂O
• MW: 132.136164426804
• CID: 1025924
• PubChem ID: 12066286
• Update Time: 2025-07-18

(2S,4S)-4-Fluoropyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-4-Fluoropyrrolidine-2-carboxamide
• (2S,4S)-4-fluoroprolinamide
• (2S,4S)-4-fluoro-pyrrolidine-2-carboxamide
• (2S,4S)-4-fluoro-pyrrolidine-2-carboxylic acid amide
• 4-FLUORO-2-PYRROLIDINE-CARBOXAMIDE
• AG-G-97779
• AGN-PC-01MKIU
• ANW-68622
• CTK5E0553
• SureCN4758996
• DTXSID90892350
• SCHEMBL1025206
• AKOS006337749
• (S)-4-fluoropyrrolidin-2-one
• 748165-40-4
• UMTORPRXIWIVFS-IMJSIDKUSA-N
• MFCD19203205
• DB-327696
• G67175

• MDL： MFCD19203205
• Inchi： 1S/C5H9FN2O/c6-3-1-4(5(7)9)8-2-3/h3-4,8H,1-2H2,(H2,7,9)/t3-,4-/m0/s1
• InChI Key： UMTORPRXIWIVFS-IMJSIDKUSA-N
• SMILES： F[C@@H]1CN[C@H](C(N)=O)C1

Computed Properties

• Exact Mass: 132.06997
• Monoisotopic Mass: 132.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,4S)-4-Fluoropyrrolidine-2-carboxamide

Comprehensive Overview of (2S,4S)-4-Fluoropyrrolidine-2-carboxamide (CAS No. 748165-40-4)

(2S,4S)-4-Fluoropyrrolidine-2-carboxamide (CAS No. 748165-40-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. The presence of a fluorine atom and a specific chiral configuration (2S,4S) imparts distinct chemical and biological properties that make it a valuable candidate for further investigation.

The chemical structure of (2S,4S)-4-Fluoropyrrolidine-2-carboxamide consists of a pyrrolidine ring with a fluorine substituent at the 4-position and an amide group at the 2-position. The chiral centers at the 2 and 4 positions are crucial for its biological activity and selectivity. The introduction of fluorine into organic molecules often enhances their metabolic stability and binding affinity to target proteins, making this compound particularly interesting for drug design.

Recent studies have explored the pharmacological properties of (2S,4S)-4-Fluoropyrrolidine-2-carboxamide. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in numerous physiological processes and are common targets for drug development. Research has shown that (2S,4S)-4-Fluoropyrrolidine-2-carboxamide can selectively bind to specific GPCRs, potentially modulating their activity and signaling pathways. This property makes it a promising lead compound for the development of drugs targeting conditions such as neurological disorders, cardiovascular diseases, and metabolic syndromes.

In addition to its potential as a GPCR modulator, (2S,4S)-4-Fluoropyrrolidine-2-carboxamide has also been investigated for its anti-inflammatory properties. Inflammatory responses are central to many diseases, and compounds that can effectively reduce inflammation without significant side effects are highly sought after. Studies have demonstrated that (2S,4S)-4-Fluoropyrrolidine-2-carboxamide exhibits anti-inflammatory effects by inhibiting key inflammatory mediators such as cytokines and chemokines. This makes it a potential candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

The synthesis of (2S,4S)-4-Fluoropyrrolidine-2-carboxamide involves several steps, including the formation of the pyrrolidine ring and the introduction of the fluorine atom at the 4-position. Various synthetic routes have been developed to optimize yield and purity while minimizing side reactions. One common approach involves the use of chiral auxiliaries or catalysts to ensure the correct stereochemistry at the 2 and 4 positions. Advanced synthetic techniques such as asymmetric synthesis and catalytic methods have significantly improved the efficiency and scalability of the production process.

The safety profile of (2S,4S)-4-Fluoropyrrolidine-2-carboxamide is an important consideration in its development as a therapeutic agent. Preclinical studies have evaluated its toxicity, pharmacokinetics, and pharmacodynamics in various animal models. These studies have shown that (2S,4S)-4-Fluoropyrrolidine-2-carboxamide exhibits low toxicity and favorable pharmacokinetic properties, making it suitable for further clinical evaluation. However, ongoing research is necessary to fully understand its safety profile in humans.

Clinical trials are currently underway to assess the efficacy and safety of (2S,4S)-4-Fluoropyrrolidine-2-carboxamide in treating specific conditions. Early results from Phase I trials have shown promising outcomes in terms of tolerability and preliminary efficacy. These trials are crucial for determining optimal dosing regimens and identifying any potential side effects or contraindications.

In conclusion, (2S,4S)-4-Fluoropyrrolidine-2-carboxamide (CAS No. 748165-40-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable candidate for further development as a therapeutic agent. Ongoing research continues to explore its potential in various disease areas, highlighting its significance in advancing medical treatments.